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Cat. No.: B2397393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-438079 is a potent and selective antagonist of the P2X7 receptor, a ligand-gated ion channel

activated by extracellular adenosine triphosphate (ATP).[1][2][3] The P2X7 receptor is

predominantly expressed on immune cells and is implicated in inflammation, neuropathic pain,

and other pathological conditions.[1][4][5] Activation of the P2X7 receptor by high

concentrations of ATP leads to the formation of a non-selective pore, resulting in downstream

signaling events such as calcium influx, release of pro-inflammatory cytokines like IL-1β, and

ultimately, cell death.[1][5][6] A-438079 competitively blocks this receptor, thereby inhibiting

these downstream effects, making it a valuable tool for studying the role of the P2X7 receptor

in various biological processes.[1] This document provides detailed protocols for the

preparation of A-438079 stock solutions for use in cell culture experiments.

Physicochemical Properties and Solubility
Proper preparation of a stock solution is critical for accurate and reproducible experimental

results. The following table summarizes the key physicochemical properties of A-438079 and

its solubility in common laboratory solvents.
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Property Value Source

Chemical Name

N-(1-(((2,3-

Dichlorophenyl)methyl)amino)c

arbonyl)-2-methyl-1H-indole-5-

carboxamide

N/A

Molecular Formula C₁₃H₉Cl₂N₅ [2]

Molecular Weight 306.15 g/mol (free base) [2]

Molecular Weight
342.61 g/mol (hydrochloride

salt)
[7]

Appearance White to off-white solid [2]

Solubility (DMSO) ≥ 100 mg/mL (326.64 mM) [2][8]

Solubility (Water)
~0.2 mg/mL (0.65 mM);

requires sonication
[2]

Solubility (Ethanol) 68 mg/mL [9]

Note: The molecular weight may vary slightly between different batches or salt forms (e.g.,

hydrochloride salt). Always refer to the manufacturer's certificate of analysis for the specific

batch being used. For the hydrochloride salt, the molecular weight is 342.61 g/mol .[7]

Experimental Protocols
Materials

A-438079 powder (hydrochloride salt recommended for better solubility in aqueous

solutions)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips
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Vortex mixer

Optional: Water bath or sonicator

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for preparing a concentrated stock solution that can be further diluted

in cell culture media for final working concentrations.

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of A-438079 powder. For example, to

prepare 1 mL of a 10 mM stock solution of A-438079 hydrochloride (MW: 342.61), weigh out

0.34261 mg.

Dissolution: Add the appropriate volume of sterile DMSO to the A-438079 powder. Using the

example above, add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath or brief sonication can aid in dissolution if precipitation is

observed.[2][8]

Sterilization: While DMSO is generally considered sterile, the final stock solution can be

filter-sterilized using a 0.22 µm syringe filter if necessary. Ensure the filter is compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[2][8]

Stored properly, the stock solution in DMSO is stable for up to 1 year at -20°C and 2 years at

-80°C.[2][8]

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
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This protocol describes the dilution of the high-concentration DMSO stock solution to the final

working concentration in your cell culture medium.

Thawing: Thaw a single aliquot of the A-438079 DMSO stock solution at room temperature.

Dilution Calculation: Calculate the volume of the stock solution needed to achieve the

desired final concentration in your cell culture medium. For example, to prepare 1 mL of a 10

µM working solution from a 10 mM stock, you would need to add 1 µL of the stock solution to

999 µL of cell culture medium.

Dilution: Pre-warm the required volume of cell culture medium to 37°C. Add the calculated

volume of the A-438079 stock solution to the pre-warmed medium.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing, which can cause shearing of media components.

Application: Use the freshly prepared working solution immediately for your cell culture

experiments.

Important Consideration: The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle

control (medium with the same final concentration of DMSO) in your experiments.

Data Presentation
The following table summarizes the key parameters for preparing A-438079 stock solutions.

Parameter Protocol 1 (DMSO Stock)
Protocol 2 (Working
Solution)

Solvent DMSO Cell Culture Medium

Typical Concentration 10 mM - 100 mM 1 µM - 100 µM

Preparation Dissolve powder in DMSO Dilute DMSO stock in medium

Storage Temperature -20°C or -80°C Use immediately

Stability Up to 2 years at -80°C Not recommended for storage
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Mandatory Visualizations
A-438079 Stock Solution Preparation Workflow
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Protocol 1: DMSO Stock Preparation

Protocol 2: Working Solution Preparation

Weigh A-438079 Powder

Dissolve in DMSO

Vortex / Sonicate

Filter Sterilize (Optional)

Aliquot for Storage

Store at -20°C / -80°C

Thaw DMSO Stock Aliquot

For Experiment

Dilute in Pre-warmed
Cell Culture Medium

Gently Mix

Use Immediately in Experiment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2397393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P2X7 Receptor Signaling

Downstream Effects

Extracellular ATP

P2X7 Receptor

Activates

Ca²⁺ Influx Pore Formation

A-438079

Inhibits

IL-1β Release Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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